Cas no 41432-67-1 (8,5'-(S)-Cycloadenosine)

• Product name: 8,5'-(S)-Cycloadenosine
• CAS No: 41432-67-1
• MF: C₁₀H₁₁N₅O₄
• MW: 265.22500
• CID: 926961
• PubChem ID: 13909073

8,5'-(S)-Cycloadenosine Chemical and Physical Properties

Names and Identifiers

• 8,5'(s)-cycloadenosine
• 8,5'-(S)-CYCLOADENOSINE
• 8,5'-Cycloadenosin
• ACETYLCOLUMBIANETIN,O
• O-ACETYLCOLUMBIANETIN
• O-Acetylcolumbianetin~Dihydrooroselol acetate
• 41432-67-1
• (S)-8,5'-cycloadenosine
• (1R,11S,12R,13S,14R)-7-amino-15-oxa-2,4,6,9-tetrazatetracyclo[10.2.1.02,10.03,8]pentadeca-3,5,7,9-tetraene-11,13,14-triol
• 8,5'-(S)-Cycloadenosine

• Inchi： InChI=1S/C10H11N5O4/c11-7-2-8(13-1-12-7)15-9(14-2)5(18)6-3(16)4(17)10(15)19-6/h1,3-6,10,16-18H,(H2,11,12,13)/t3-,4+,5+,6-,10+/m0/s1
• InChI Key： OUMZRLANNPGSAF-LQAQWDQGSA-N
• SMILES： C1=NC(=C2C(=N1)N3C4C(C(C(O4)C(C3=N2)O)O)O)N

Computed Properties

• Exact Mass: 265.08100
• Monoisotopic Mass: 265.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2
• XLogP3: -2.8

Experimental Properties

• PSA: 139.54000
• LogP: -1.34410